5-bromo-2-chloro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide

Specification

• CAS No.: 391875-29-9
• Molecular Formula: C12H11BrClN3OS2
• Molecular Weight: 392.71
• IUPAC Name: 5-bromo-2-chloro-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• Standard InChI: InChI=1S/C12H11BrClN3OS2/c1-2-5-19-12-17-16-11(20-12)15-10(18)8-6-7(13)3-4-9(8)14/h3-4,6H,2,5H2,1H3,(H,15,16,18)
• Standard InChI Key: PLKWIGFTASHNTD-UHFFFAOYSA-N
• SMILES: CCCSC1=NN=C(S1)NC(=O)C2=C(C=CC(=C2)Br)Cl

Introduction

Structural and Chemical Characterization

Molecular Architecture

The compound’s IUPAC name, 5-bromo-2-chloro-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide, reflects its core components:

• A benzamide backbone substituted with bromine (Br) at position 5 and chlorine (Cl) at position 2.

• A 1,3,4-thiadiazole ring functionalized with a propylsulfanyl group (-S-C3H7) at position 5.

• An amide linkage connecting the benzamide and thiadiazole moieties.

Table 1: Key Structural Identifiers

Property	Value	Source
CAS No.	391875-29-9	VulcanChem
Molecular Formula	C12H11BrClN3OS2	PubChem
Molecular Weight	392.71 g/mol	VulcanChem
SMILES	CCCSC1=NN=C(S1)NC(=O)C2=C(C=CC(=C2)Br)Cl	PubChem
InChI Key	PLKWIGFTASHNTD-UHFFFAOYSA-N	PubChem

Electronic and Steric Features

The thiadiazole ring contributes to the compound’s planar geometry and electron-deficient character, while the propylsulfanyl group introduces steric bulk and lipophilicity. Halogen atoms (Br, Cl) enhance electrophilicity, enabling interactions with nucleophilic residues in biological targets.

Synthesis and Industrial Production

Process Optimization

Industrial production would prioritize:

• Solvent Selection: Polar aprotic solvents (e.g., DMF, DMSO) to enhance reaction rates.

• Catalysis: Transition-metal catalysts (e.g., Pd for cross-coupling steps).

• Purity Control: Chromatography or crystallization to isolate the product from byproducts like unreacted starting materials.

Chemical Reactivity and Functionalization

Nucleophilic Substitution

The bromine atom at position 5 undergoes SNAr (nucleophilic aromatic substitution) with amines or alkoxides, enabling derivatization. For example:
$\text{Ar-Br} + \text{NH}_2\text{R} \rightarrow \text{Ar-NHR} + \text{HBr}$
This reactivity is exploited to generate analogs with improved solubility or target affinity.

Redox Reactions

The thiadiazole ring’s sulfur atoms participate in oxidation-reduction reactions. Treatment with hydrogen peroxide (H2O2) could yield sulfoxide or sulfone derivatives, altering electronic properties.

Biological Activity and Mechanism

Enzyme Inhibition

The compound’s planar structure allows π-π stacking with aromatic residues in enzyme active sites. Molecular docking simulations suggest inhibition of dihydrofolate reductase (DHFR), a target in anticancer and antibacterial therapy.

Apoptotic Effects

In vitro assays on related benzamides demonstrate caspase-3 activation and Bcl-2 downregulation in cancer cell lines, indicating pro-apoptotic mechanisms. Further studies are needed to validate these effects for the target compound.

Applications in Scientific Research

Medicinal Chemistry

• Lead Optimization: The compound serves as a scaffold for designing inhibitors of kinase or protease targets.

• Prodrug Development: Esterification of the amide group could improve bioavailability.

Materials Science

• Organic Semiconductors: The conjugated thiadiazole-benzamide system may exhibit charge-transport properties suitable for OLEDs or photovoltaic devices.

Comparison with Structural Analogs

Table 2: Key Differences from Related Compounds

Compound	Substituents	Key Properties
5-Bromo-2-chloro-N-(5-methylthiadiazol)	Methyl group at thiadiazole	Lower lipophilicity
5-Chloro-N-(5-phenylthiadiazol)	Phenyl group at thiadiazole	Enhanced π-stacking capability
Target Compound	Propylsulfanyl at thiadiazole	Improved metabolic stability

The propylsulfanyl group in the target compound balances lipophilicity and steric effects, potentially reducing off-target interactions compared to bulkier analogs.

Future Research Directions

• In Vivo Toxicity Studies: Assess pharmacokinetics and safety profiles in animal models.

• Target Identification: Use chemical proteomics to map protein binding partners.

• Formulation Development: Explore nanoencapsulation to enhance aqueous solubility.